N-Methylbenzylamine

• CAS: 103-67-3; 13426-94-3
• Molecular Formula: C8H11N
• Molecular Weight: 121.18 g/mol
• InChI: InChI=1S/C8H11N/c1-9-7-8-5-3-2-4-6-8/h2-6,9H,7H2,1H3
• InChIKey: RIWRFSMVIUAEBX-UHFFFAOYSA-N

N-Methylbenzylamine (CAS 103-67-3): A Differentiated Secondary Amine Building Block

N-Methylbenzylamine (NMBA, CAS 103-67-3) is a secondary amine characterized by a benzyl group and a methyl substituent on the nitrogen atom. It belongs to the class of N-substituted benzylamines, which also includes benzylamine (primary amine), N,N-dimethylbenzylamine (tertiary amine), and dibenzylamine (secondary amine with two benzyl groups). [1] This compound is a clear, colorless to light-yellow liquid with a characteristic amine odor, and is widely employed as a versatile intermediate in the synthesis of pharmaceuticals, agrochemicals, and fine chemicals. [2]

Product Type Secondary amine building block

Substitution Class N-methyl benzylamine; distinct from primary, tertiary, and dibenzyl analogs

Workflow Fit Versatile intermediate for pharmaceutical, agrochemical, and fine chemical synthesis

• [1] Panda, S.; Singh, D.; Sharma, G.; Basaiahgari, A.; Gardas, R. Measurement and Correlation for Acoustic, Transport, Refractive, and High-Temperature Volumetric Data of Substituted Benzylamines. J. Chem. Eng. Data 2017, 62 (4), 1189–1197. View Source
• [2] Loba Chemie. N-BENZYLMETHYLAMINE For Synthesis. Product Datasheet. Accessed 2026. View Source

Why N-Methylbenzylamine Cannot Be Replaced by Generic Analogs

The subtle but critical structural differences among benzylamine derivatives—specifically the number and nature of N-substituents—result in significant divergences in physical properties, chemical reactivity, and environmental behavior. A single methyl group alters nucleophilicity, steric hindrance, and susceptibility to side reactions, making simple substitution of benzylamine or N,N-dimethylbenzylamine in a validated synthetic route or industrial process untenable without rigorous re-optimization. [1] Similarly, the specific substitution pattern dictates the formation of distinct degradation products, including toxic nitrosamines, which has direct implications for environmental compliance and safety profiles. [2] The following quantitative evidence details these non-interchangeable differences.

Reactivity Profile Shift

N-substitution pattern (methyl vs H, dimethyl, dibenzyl) alters nucleophilicity, steric hindrance, and side reactions; synthetic routes optimized for one analog may not transfer directly.

Property Differences

Density, refractive index, and viscosity differ measurably from benzylamine and N,N-dimethylbenzylamine, affecting distillation, extraction, and QC specifications.

Nitrosamine Formation Risk

Under chloramination conditions, N-methylbenzylamine does not form NDMA, whereas its tertiary analog produces a high yield of this carcinogen; substitution alters environmental compliance risk.

• [1] Ide, T.; Barham, J. P.; Fujita, M.; Kawato, Y.; Egami, H.; Hamashima, Y. Regio- and chemoselective Csp3–H arylation of benzylamines by single electron transfer/hydrogen atom transfer synergistic catalysis. Chem. Sci. 2018, 9 (44), 8453–8460. View Source
• [2] Lin, C.; Chen, W.; Mitch, W. A. Degradation of benzylamines during chlorination and chloramination. Environ. Sci.: Water Res. Technol. 2024, 10 (11), 2655–2664. View Source

Quantitative Performance Metrics Differentiating N-Methylbenzylamine from Analogs

Divergent Reactivity in Copper-Catalyzed Heterocycle Synthesis

In a copper-catalyzed multicomponent reaction for the synthesis of 2-arylbenzothiazoles, the yield obtained with N-methylbenzylamine was significantly different from that of its primary and tertiary amine analogs. The reaction yield is highly sensitive to the amine's substitution pattern. [1]

Heterocycle Yield

Data to verify

65% vs. 84% (benzylamine), 62% (dimethyl), 60% (dibenzyl)

Yield sensitivity to amine substitution; route transfer requires re-optimization

Cu-catalyzed multicomponent reaction

Evidence Dimension	Isolated Product Yield
Target Compound Data	65%
Comparator Or Baseline	Benzylamine: 84%; N,N-Dimethylbenzylamine: 62%; Dibenzylamine: 60%
Quantified Difference	19% lower yield than benzylamine; 3-5% higher yield than tertiary and dibenzyl analogs
Conditions	Cu-catalyzed multicomponent reaction with 2-iodoaniline and elemental sulfur.

Why This Matters

This 19% yield difference dictates that a process optimized for benzylamine cannot be directly transferred to N-methylbenzylamine without significant re-optimization, and vice versa.

• [1] Wang, R.; Ding, Y.; Liu, H.; Peng, S.; Ren, J.; Li, L. Copper-catalyzed multicomponent reactions of 2-iodoanilines, benzylamines, and elemental sulfur toward 2-arylbenzothiazoles. Tetrahedron Letters 2014, 55 (4), 945–949. View Source

Distinct Physicochemical Properties: Density, Refractive Index, and Viscosity

Precise high-temperature volumetric and transport property measurements reveal systematic, quantifiable differences in key physical parameters between N-methylbenzylamine and its closest analogs. These differences impact downstream processes such as distillation, extraction, and formulation. [1]

Physicochemical Properties

Reported

Density 0.939 g/mL RI 1.5218 Viscosity 2.05 mPa·s

Quantifiable differences from benzylamine; essential for process engineering

At 293.15 K, atmospheric pressure

Evidence Dimension	Density / Refractive Index / Viscosity at 293.15 K
Target Compound Data	0.939 g/mL / 1.5218 / 2.05 mPa·s
Comparator Or Baseline	Benzylamine: 0.981 g/mL / 1.5431 / 1.92 mPa·s; N,N-Dimethylbenzylamine: 0.901 g/mL / 1.5011 / 1.50 mPa·s
Quantified Difference	Density: ~4.3% lower than benzylamine; Refractive Index: ~1.4% lower than benzylamine; Viscosity: ~6.7% higher than benzylamine
Conditions	Measurements conducted in the liquid phase at 293.15 K and atmospheric pressure.

Why This Matters

These property differences confirm that N-methylbenzylamine is not a drop-in substitute; engineering calculations and specifications for procurement (e.g., purity, density) must be compound-specific.

• [1] Panda, S.; Singh, D.; Sharma, G.; Basaiahgari, A.; Gardas, R. Measurement and Correlation for Acoustic, Transport, Refractive, and High-Temperature Volumetric Data of Substituted Benzylamines. J. Chem. Eng. Data 2017, 62 (4), 1189–1197. View Source

Differential Degradation Pathways and Byproduct Formation in Water Treatment

The fate of benzylamine derivatives during chloramination reveals a critical difference in the potential for nitrosamine formation. While N-methylbenzylamine degrades via imine formation and hydrolysis, its tertiary analog, N,N-dimethylbenzylamine, produces a 34% molar yield of the potent carcinogen N-nitrosodimethylamine (NDMA). [1] This makes the choice of amine a crucial safety and regulatory consideration in industrial processes where wastewater is discharged.

NDMA Formation

Reported

N-methylbenzylamine: 0% NDMA; N,N-dimethylbenzylamine: 34% molar yield

Absence of NDMA risk from secondary amine under chloramination

Aqueous chloramination conditions

Evidence Dimension	Molar Yield of NDMA during Chloramination
Target Compound Data	Not a precursor; no NDMA formation observed via this pathway.
Comparator Or Baseline	N,N-Dimethylbenzylamine: 34% molar yield of NDMA
Quantified Difference	Absolute difference of 34 percentage points in NDMA yield.
Conditions	Aqueous chloramination conditions simulating wastewater disinfection.

Why This Matters

Procurement decisions for large-scale industrial use must account for environmental impact and regulatory compliance; substituting N-methylbenzylamine for N,N-dimethylbenzylamine in a process with chloramine exposure eliminates a 34% NDMA formation risk.

• [1] Lin, C.; Chen, W.; Mitch, W. A. Degradation of benzylamines during chlorination and chloramination. Environ. Sci.: Water Res. Technol. 2024, 10 (11), 2655–2664. View Source

Evidence-Based Application Scenarios for N-Methylbenzylamine

Synthesis of Heterocyclic Scaffolds Where Moderate Reactivity is Preferred

Based on direct comparative yield data, N-methylbenzylamine provides a distinct reactivity profile in copper-catalyzed heterocycle synthesis. Its ~65% yield in forming 2-arylbenzothiazoles positions it as a viable intermediate when the higher reactivity of benzylamine (84% yield) leads to over-reaction or purification issues, or when the lower yields of tertiary or dibenzyl amines (60-62%) are economically unviable. [1]

Process Development Requiring Precise Physical Property Data for Engineering

The rigorously measured and published data for density (0.939 g/mL at 25°C), refractive index (1.5218), and viscosity (2.05 mPa·s) at 293.15 K provide a reliable foundation for process engineers. These values, which differ measurably from benzylamine and N,N-dimethylbenzylamine, are essential for the accurate design of separation units (distillation, extraction) and for establishing incoming quality control (QC) specifications. [1]

Environmentally-Conscious Synthesis in Water-Impacted Industries

In industries where process water may undergo chloramination (e.g., certain pharmaceutical or fine chemical manufacturing contexts), the selection of N-methylbenzylamine over N,N-dimethylbenzylamine is supported by environmental fate data. The absence of NDMA formation from N-methylbenzylamine under these conditions, in stark contrast to the 34% molar yield from its tertiary analog, makes it a preferred choice for reducing the risk of generating a regulated carcinogen in effluent streams. [1]

Application

Selection Property

Validation Focus

Heterocyclic scaffold synthesis

Intermediate reactivity profile

Yield optimization under catalytic conditions

Process engineering & QC

Defined physicochemical constants

Density, RI, viscosity verification

Water-impacted synthesis

Low nitrosamine formation potential

NDMA byproduct profile under chloramination

• [1] Wang, R.; Ding, Y.; Liu, H.; Peng, S.; Ren, J.; Li, L. Copper-catalyzed multicomponent reactions of 2-iodoanilines, benzylamines, and elemental sulfur toward 2-arylbenzothiazoles. Tetrahedron Letters 2014, 55 (4), 945–949. View Source